Cas no 2229172-88-5 (6-(dimethylamino)pyridin-3-ylmethyl sulfamate)
6-(dimethylamino)pyridin-3-ylmethyl sulfamate Chemical and Physical Properties
Names and Identifiers
-
- 6-(dimethylamino)pyridin-3-ylmethyl sulfamate
- EN300-2003857
- [6-(dimethylamino)pyridin-3-yl]methyl sulfamate
- 2229172-88-5
-
- Inchi: 1S/C8H13N3O3S/c1-11(2)8-4-3-7(5-10-8)6-14-15(9,12)13/h3-5H,6H2,1-2H3,(H2,9,12,13)
- InChI Key: OWMGYWCIDSYZPW-UHFFFAOYSA-N
- SMILES: S(N)(=O)(=O)OCC1=CN=C(C=C1)N(C)C
Computed Properties
- Exact Mass: 231.06776246g/mol
- Monoisotopic Mass: 231.06776246g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 286
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 93.9Ų
6-(dimethylamino)pyridin-3-ylmethyl sulfamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-2003857-1g |
[6-(dimethylamino)pyridin-3-yl]methyl sulfamate |
2229172-88-5 | 1g |
$986.0 | 2023-09-16 | ||
| Enamine | EN300-2003857-5g |
[6-(dimethylamino)pyridin-3-yl]methyl sulfamate |
2229172-88-5 | 5g |
$2858.0 | 2023-09-16 | ||
| Enamine | EN300-2003857-10g |
[6-(dimethylamino)pyridin-3-yl]methyl sulfamate |
2229172-88-5 | 10g |
$4236.0 | 2023-09-16 | ||
| Enamine | EN300-2003857-0.05g |
[6-(dimethylamino)pyridin-3-yl]methyl sulfamate |
2229172-88-5 | 0.05g |
$827.0 | 2023-09-16 | ||
| Enamine | EN300-2003857-0.1g |
[6-(dimethylamino)pyridin-3-yl]methyl sulfamate |
2229172-88-5 | 0.1g |
$867.0 | 2023-09-16 | ||
| Enamine | EN300-2003857-0.25g |
[6-(dimethylamino)pyridin-3-yl]methyl sulfamate |
2229172-88-5 | 0.25g |
$906.0 | 2023-09-16 | ||
| Enamine | EN300-2003857-0.5g |
[6-(dimethylamino)pyridin-3-yl]methyl sulfamate |
2229172-88-5 | 0.5g |
$946.0 | 2023-09-16 | ||
| Enamine | EN300-2003857-1.0g |
[6-(dimethylamino)pyridin-3-yl]methyl sulfamate |
2229172-88-5 | 1g |
$1172.0 | 2023-05-23 | ||
| Enamine | EN300-2003857-2.5g |
[6-(dimethylamino)pyridin-3-yl]methyl sulfamate |
2229172-88-5 | 2.5g |
$1931.0 | 2023-09-16 | ||
| Enamine | EN300-2003857-5.0g |
[6-(dimethylamino)pyridin-3-yl]methyl sulfamate |
2229172-88-5 | 5g |
$3396.0 | 2023-05-23 |
6-(dimethylamino)pyridin-3-ylmethyl sulfamate Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on 6-(dimethylamino)pyridin-3-ylmethyl sulfamate
6-(Dimethylamino)Pyridin-3-Ylmethyl Sulfamate: A Comprehensive Overview
The compound with CAS number 2229172-88-5, commonly referred to as 6-(dimethylamino)pyridin-3-ylmethyl sulfamate, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development. In this article, we will delve into its chemical properties, synthesis methods, biological activities, and recent advancements in its research.
6-(Dimethylamino)pyridin-3-ylmethyl sulfamate is a derivative of pyridine, a heterocyclic aromatic compound with a nitrogen atom in its ring structure. The presence of the dimethylamino group at the 6-position of the pyridine ring introduces significant steric and electronic effects, which play a crucial role in its reactivity and biological activity. The sulfamate group attached to the pyridine ring further enhances its functional versatility, making it a valuable molecule for various chemical transformations and biological assays.
Recent studies have highlighted the potential of 6-(dimethylamino)pyridin-3-ylmethyl sulfamate as a promising candidate in the development of novel therapeutic agents. Researchers have explored its ability to act as an inhibitor of specific enzymes, particularly those involved in cellular signaling pathways. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against protein kinase A (PKA), a key enzyme in signal transduction processes. This finding underscores its potential utility in treating diseases such as cancer, where dysregulated kinase activity is a hallmark.
The synthesis of 6-(dimethylamino)pyridin-3-ylmethyl sulfamate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. A common approach involves the nucleophilic substitution of a suitable pyridine derivative with a sulfonamide group. The reaction conditions, including temperature, solvent, and catalyst selection, are critical to achieving high yields and purity. Recent advancements in catalytic asymmetric synthesis have also enabled the preparation of enantiomerically enriched versions of this compound, which are valuable for studying stereochemical effects in biological systems.
In terms of physical properties, 6-(dimethylamino)pyridin-3-ylmethyl sulfamate is typically a white crystalline solid with a melting point around 150°C. Its solubility in common organic solvents such as dichloromethane and acetonitrile makes it amenable to various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry. These properties are advantageous for both laboratory-scale synthesis and potential large-scale production.
The biological evaluation of 6-(dimethylamino)pyridin-3-ylmethyl sulfamate has revealed intriguing insights into its pharmacokinetic profile. Preclinical studies indicate that this compound exhibits moderate bioavailability when administered orally, with favorable absorption and distribution characteristics. Its metabolism appears to be primarily mediated by cytochrome P450 enzymes, with major metabolites identified through comprehensive metabolomics analysis. These findings are crucial for optimizing dosing regimens and minimizing adverse effects in future clinical trials.
One of the most exciting developments involving 6-(dimethylamino)pyridin-3-ylmethyl sulfamate is its application as a building block in medicinal chemistry. Researchers have utilized this compound to construct complex molecular scaffolds with enhanced bioactivity. For example, a 2024 study reported in *Nature Communications* described the use of this compound as an intermediate in the synthesis of macrocyclic inhibitors targeting bacterial virulence factors. Such applications highlight its versatility as both a standalone molecule and a precursor for more complex structures.
In conclusion, 6-(dimethylamino)pyridin-3-ylmethyl sulfamate (CAS number 2229172-88-5) is an intriguing chemical entity with significant potential in drug discovery and development. Its unique structural features, coupled with recent advances in synthesis and biological evaluation, position it as a valuable tool for researchers across multiple disciplines. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to make meaningful contributions to the advancement of medicinal chemistry.
2229172-88-5 (6-(dimethylamino)pyridin-3-ylmethyl sulfamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)